Cas no 147948-52-5 (2,3,4,6-Tetra-O-pivaloyl-b-D-galactopyranosyl Isothiocyanate)

• Product Name: 2,3,4,6-Tetra-O-pivaloyl-b-D-galactopyranosyl Isothiocyanate
• CAS No: 147948-52-5
• MF: C₂₇H₄₃NO₉S
• MW: 557.696627855301
• CID: 100624
• PubChem ID: 24867343
• Update Time: 2025-04-18

2,3,4,6-Tetra-O-pivaloyl-b-D-galactopyranosyl Isothiocyanate Chemical and Physical Properties

Names and Identifiers

• b-D-Galactopyranosylisothiocyanate, 2,3,4,6-tetrakis(2,2-dimethylpropanoate) (9CI)
• [(2R,3S,4S,5R,6R)-3,4,5-tris(2,2-dimethylpropanoyloxy)-6-isothiocyanatooxan-2-yl]methyl 2,2-dimethylpropanoate
• 2,3,4,6-TETRA-O-PIVALOYL-B-D-GALACTOPYRANOSYL ISOTHIOCYANATE
• 2,3,4,6-Tetra-O-Pivaloyl-Beta-D-Galactopyranosyl Isothiocyanate
• 2,3,3-TRIMETHYL-5-METHOXY-3H-INDOLE
• 2,3,4,6-Tetra-O-pivaloyl-
• A-D-galactopyranosyl isothiocyanate
• 2,3,4,6-tetra-o-pivaloyl-β-d-galactopyranosyl isothiocyanate
• 2,3,4,6-tetra-O-pivaloyl-beta-D-galacto-pyranosyl isothiocy.
• 2,3,4,6-Tetra-O-pivaloyl-b-D-galactopyranosylisothiocyanate
• 2,3,4,6-Tetra-O-pivaloyl-β-D-galactopyranosyl isothiocyanate ,98%
• 2,3,4,6-TETRA-O-PIVALOYL-BETA-D-GALACTO- PYRANOSYL NCS,FLK CHIRASEL98+%(99+ EE)
• DTXSID20583709
• 147948-52-5
• 2,3,4,6-Tetra-O-pivaloyl-beta-D-galactopyranosyl isothiocyanate, >=98%, ChiraSelect reagent
• 2,3,4,6-Tetra-O-pivaloyl-beta-D-galactopyranosyl isothiocyanate, for chiral derivatization, >=95% (sum of enantiomers, HPLC)
• (2R,3R,4S,5S,6R)-2-isothiocyanato-6-(pivaloyloxymethyl)tetrahydro-2H-pyran-3,4,5-triyl tris(2,2-dimethylpropanoate)
• 2,3,4,6-Tetra-O-pivaloyl- beta -D-galactopyranosyl isothiocyanate
• 2,3,4,6-Tetrakis-O-(2,2-dimethylpropanoyl)-N-(sulfanylidenemethylidene)-beta-D-galactopyranosylamine
• beta-D-Galactopyranosyl isothiocyanate 2,3,4,6-tetrakis(2,2-dimethylpropanoate); 2,3,4,6-Tetra-O-pivaloyl-b-D-galactopyranosyl Isothiocyanate
• MT05031
• 2,3,4,6-Tetra-O-pivaloyl-b-D-galactopyranosyl Isothiocyanate

• MDL： MFCD00216622
• Inchi： 1S/C27H43NO9S/c1-24(2,3)20(29)33-13-15-16(35-21(30)25(4,5)6)17(36-22(31)26(7,8)9)18(19(34-15)28-14-38)37-23(32)27(10,11)12/h15-19H,13H2,1-12H3/t15-,16+,17+,18-,19-/m1/s1
• InChI Key： QCEYERYMOHEQHK-ICBNADEASA-N
• SMILES： S=C=N[C@H]1[C@@H]([C@H]([C@H]([C@@H](COC(C(C)(C)C)=O)O1)OC(C(C)(C)C)=O)OC(C(C)(C)C)=O)OC(C(C)(C)C)=O

Computed Properties

• Exact Mass: 557.26600
• Monoisotopic Mass: 557.26585312g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 38
• Rotatable Bond Count: 14
• Complexity: 944
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 6.8
• Topological Polar Surface Area: 159Ų

Experimental Properties

• Color/Form: Pale yellow crystal
• Density: 1.15
• Melting Point: 142-145 °C (lit.)
• Boiling Point: 572.7°Cat760mmHg
• Flash Point: 300.2°C
• Refractive Index: 1.511
• PSA: 158.88000
• LogP: 4.27710
• Optical Activity: [α]20/D +6.5°, c = 1 in chloroform
• Solubility: Not determined

2,3,4,6-Tetra-O-pivaloyl-b-D-galactopyranosyl Isothiocyanate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tetracarboxylic acids and derivatives